Ethyl 3-(4-fluorophenyl)-4-oxo-5-(4-phenylbutanoylamino)thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-fluorophenyl)-4-oxo-5-(4-phenylbutanoylamino)thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C25H22FN3O4S/c1-2-33-25(32)22-19-15-34-23(27-20(30)10-6-9-16-7-4-3-5-8-16)21(19)24(31)29(28-22)18-13-11-17(26)12-14-18/h3-5,7-8,11-15H,2,6,9-10H2,1H3,(H,27,30)
• InChI Key: OUOIFUKUCZVKCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CCCC3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C25H22FN3O4S
• Molecular Weight: 479.5 g/mol

Description

Ethyl 3-(4-fluorophenyl)-4-oxo-5-(4-phenylbutanoylamino)thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H22FN3O4S and its molecular weight is 479.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Applications

• Heterocyclic Synthesis : Compounds related to ethyl 3-(4-fluorophenyl)-4-oxo-5-(4-phenylbutanoylamino)thieno[3,4-d]pyridazine-1-carboxylate have been synthesized using various methods. For instance, the synthesis of thio-substituted ethyl nicotinate derivatives, which underwent cyclization to corresponding thieno[2,3-b]pyridines, demonstrates the versatility in generating complex heterocyclic systems with potential biological activities (Gad-Elkareem et al., 2011).

• Antimicrobial and Antibacterial Activities : Certain synthesized compounds exhibit in vitro antimicrobial activities. This is significant for the development of new therapeutic agents. For example, novel thieno[2,3-c]pyridazines synthesized using related starting materials have shown promising antibacterial activities (Al-Kamali et al., 2014).

• Herbicidal Activities : Additionally, derivatives synthesized from related compounds have been evaluated for herbicidal activities, indicating the potential for agricultural applications. Certain derivatives exhibited significant herbicidal activities against dicotyledonous plants, comparable to commercial herbicides (Xu et al., 2008).

Advanced Synthesis for Drug Discovery

• Novel Synthesis Approaches for Drug Discovery : Research into the synthesis of pyrrolo[1,2-b]pyridazine derivatives from related compounds showcases innovative methods that can lead to the discovery of new drug candidates with enhanced biological properties (Sagyam et al., 2009).

• Potential in Cancer Therapy : Studies on compounds synthesized from ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a structurally similar compound, have shown potential in inducing apoptosis in breast cancer cells, highlighting the possibilities for therapeutic applications in oncology (Gad et al., 2020).